2-(3-Amino-4-hydroxyphenyl)propionic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-(3-amino-4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C9H11NO3/c1-5(9(12)13)6-2-3-8(11)7(10)4-6/h2-5,11H,10H2,1H3,(H,12,13)
• InChI Key: ZBRNHUSCZGYNLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)O)N)C(=O)O

Description

2-(3-Amino-4-hydroxyphenyl)propionic acid is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of (1) (810 mg, 1 mmol) in THF (20 ml) and EtOH (20 ml) is slowly added to 10% Pd/C (90 mg) at room temperature. The reaction mixture is hydrogenated for 3 h with H2 balloon at 45 psi. The mixture is filtered through celite pad and washed with EtOH. The filtrate is concentrated in vacuo.

Synthesis routes and methods II

Procedure details

30 grams of 3-nitro-4-hydroxyphenyl-α-methylacetic acid are dissolved in 500 ml of anhydrous ethanol, 1.5 g of 5% Pd on carbon are added, and hydrogenation is carried out at atmospheric pressure and ambient temperature. The catalyst is filtered off and the filtrate concentrated to a small volume. This is filtered, and crystallised from methanol. 24.5 g of raceme 3-amino-4-hydroxyphenyl-α-methylacetic acid are obtained, with a yield of 95%.